Cas no 1630815-54-1 (Methyl 5-[(1S)-1-amino-2-hydroxyethyl]-2-chlorobenzoate hydrochloride)

• Product Name: Methyl 5-[(1S)-1-amino-2-hydroxyethyl]-2-chlorobenzoate hydrochloride
• CAS No: 1630815-54-1
• MF: C₁₀H₁₃Cl₂NO₃
• MW: 266.121121168137
• MDL: MFCD28166352
• CID: 3163003
• PubChem ID: 91825956
• Update Time: 2025-05-19

Methyl 5-[(1S)-1-amino-2-hydroxyethyl]-2-chlorobenzoate hydrochloride Chemical and Physical Properties

Names and Identifiers

• Methyl 5-[(1S)-1-amino-2-hydroxyethyl]-2-chlorobenzoate hydrochloride
• Methyl 5-[(1S)-1-amino-2-hydroxyethyl]-2-chlorobenzoate HCl
• (S)-Methyl 5-(1-amino-2-hydroxyethyl)-2-chlorobenzoate hydrochloride
• CS-0058159
• methyl 5-[(1S)-1-amino-2-hydroxyethyl]-2-chlorobenzoate;hydrochloride
• (S)-Methyl5-(1-amino-2-hydroxyethyl)-2-chlorobenzoatehydrochloride
• BS-31180
• 1630815-54-1
• P14633

• MDL： MFCD28166352
• Inchi： 1S/C10H12ClNO3.ClH/c1-15-10(14)7-4-6(9(12)5-13)2-3-8(7)11;/h2-4,9,13H,5,12H2,1H3;1H/t9-;/m1./s1
• InChI Key： FZAOTWPXCMVXJN-SBSPUUFOSA-N
• SMILES： ClC1C=CC(=CC=1C(=O)OC)[C@@H](CO)N.Cl

Computed Properties

• Exact Mass: 265.0272487g/mol
• Monoisotopic Mass: 265.0272487g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 225
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 72.6Ų

Additional information on Methyl 5-[(1S)-1-amino-2-hydroxyethyl]-2-chlorobenzoate hydrochloride

Comprehensive Overview of Methyl 5-[(1S)-1-amino-2-hydroxyethyl]-2-chlorobenzoate hydrochloride (CAS No. 1630815-54-1)

The compound Methyl 5-[(1S)-1-amino-2-hydroxyethyl]-2-chlorobenzoate hydrochloride (CAS No. 1630815-54-1) is a specialized chiral intermediate with significant applications in pharmaceutical research and organic synthesis. Its unique structural features, including the chlorobenzoate core and the hydroxyethylamine side chain, make it a valuable building block for drug discovery. Researchers often explore its potential in designing enzyme inhibitors, peptide mimetics, and bioactive molecules, aligning with current trends in precision medicine and targeted therapies.

In recent years, the demand for chiral compounds like Methyl 5-[(1S)-1-amino-2-hydroxyethyl]-2-chlorobenzoate hydrochloride has surged due to their role in asymmetric synthesis and stereoselective reactions. This compound’s hydrochloride salt form enhances its stability and solubility, addressing common challenges in formulation development. Its relevance extends to proteomics and bioconjugation studies, where researchers leverage its amino and hydroxyl functional groups for ligand design and molecular probes.

The synthesis of CAS No. 1630815-54-1 involves multi-step organic transformations, often starting from 2-chlorobenzoic acid derivatives. Key steps include esterification, chiral resolution, and salt formation, with yields optimized for industrial-scale production. Analytical techniques such as HPLC, NMR, and mass spectrometry are critical for verifying its purity and stereochemical integrity. These methods align with quality-by-design (QbD) principles, a hot topic in pharmaceutical manufacturing.

From a commercial perspective, Methyl 5-[(1S)-1-amino-2-hydroxyethyl]-2-chlorobenzoate hydrochloride is supplied by leading fine chemical vendors under stringent GMP standards. Its pricing and availability are influenced by factors like raw material costs and regulatory compliance, reflecting broader supply chain dynamics in the life sciences sector. Researchers frequently search for alternative synthetic routes or derivatives to improve cost-efficiency, highlighting the compound’s adaptability.

Emerging applications of this compound include its use in crystallography studies to elucidate protein-ligand interactions, a growing area in structural biology. Its chloro and methyl ester moieties also make it a candidate for green chemistry innovations, such as catalytic reduction processes. These trends resonate with the scientific community’s focus on sustainable synthesis and carbon footprint reduction.

In summary, Methyl 5-[(1S)-1-amino-2-hydroxyethyl]-2-chlorobenzoate hydrochloride (CAS No. 1630815-54-1) exemplifies the intersection of chiral chemistry and drug development. Its versatility and alignment with cutting-edge research themes ensure its continued relevance in both academic and industrial settings. For further details, consult peer-reviewed journals or specialized chemical databases to explore its full potential.